1-(4-(Ethoxymethoxy)phenyl)ethanone

• Molecular Formula: C11H14O3
• Molecular Weight: 194.23 g/mol
• IUPAC Name: 1-[4-(ethoxymethoxy)phenyl]ethanone
• InChI: InChI=1S/C11H14O3/c1-3-13-8-14-11-6-4-10(5-7-11)9(2)12/h4-7H,3,8H2,1-2H3
• InChI Key: QROLAYWQXFECKY-UHFFFAOYSA-N
• Canonical SMILES: CCOCOC1=CC=C(C=C1)C(=O)C

Description

1-(4-(Ethoxymethoxy)phenyl)ethanone is an acetophenone derivative featuring an ethoxymethoxy group (–OCH2OCH2CH3) at the para position of the phenyl ring. Its molecular formula is C11H14O4, with a molecular weight of 210.23 g/mol.

Comparison with Similar Compounds

Key Observations:

Hydroxy groups: Increase polarity and acidity (e.g., 1-(4-hydroxy-3-methoxyphenyl)ethanone), favoring aqueous solubility but reducing metabolic stability .

Biological Activity Trends :

• Methoxy and ethoxy substituents are associated with antifungal and anti-inflammatory activities. For example:

• Thiazole derivatives of 1-(3-methoxyphenyl)ethanone exhibited anti-inflammatory activity, with compound A1 showing the highest potency .
• Metal complexes of azo dye-based ethanones demonstrated enhanced antifungal activity compared to ligands .

Metabolic Stability :

• Ethoxymethoxy groups may undergo O-dealkylation in vivo, as seen in iloperidone metabolites, producing hydrophilic byproducts like 3-hydroxypropyl derivatives .

Synthetic Utility: 1-(4-Ethoxy-3-methoxyphenyl)ethanone serves as a precursor for Model Compound A (76% yield via nucleophilic substitution) . Chalcone derivatives synthesized from ethanone cores show promise in antibacterial applications .

Preparation Methods

Reaction Conditions

• Substrate : 4-Hydroxyacetophenone (10.0 g, 73.4 mmol)

• Protecting Agent : Ethoxymethyl chloride (EOMCl, 1.2 eq)

• Base : Potassium carbonate (K₂CO₃, 2.0 eq)

• Solvent : Acetone (200 mL)

• Temperature : Reflux (56–60°C)

• Time : 12–16 hours

Procedure

• Dissolve 4-hydroxyacetophenone and K₂CO₃ in acetone under nitrogen.

• Add EOMCl dropwise at room temperature, then heat to reflux.

• Monitor reaction completion via TLC (hexane/ethyl acetate, 3:1).

• Filter off inorganic salts, concentrate the filtrate, and purify by recrystallization (ethanol/water).

Yield and Characterization

• Yield : 85–90%

• Purity : >98% (HPLC)

• ¹H NMR (CDCl₃) : δ 7.92 (d, J = 8.8 Hz, 2H),- 6.97 (d, J = 8.8 Hz, 2H), 5.21 (s, 2H), 3.74 (q, J = 7.0 Hz, 2H), 2.58 (s, 3H), 1.21 (t, J = 7.0 Hz, 3H).

Friedel-Crafts Acylation of 4-Ethoxymethoxybenzene

This method involves acylating a pre-protected aromatic substrate. The ethoxymethoxy group acts as an activating director for electrophilic substitution.

Reaction Conditions

• Substrate : 4-Ethoxymethoxybenzene (12.0 g, 72.3 mmol)

• Acylating Agent : Acetyl chloride (1.1 eq)

• Catalyst : Aluminum chloride (AlCl₃, 1.5 eq)

• Solvent : Dichloromethane (DCM, 150 mL)

• Temperature : 0°C → room temperature

• Time : 4–6 hours

Procedure

• Cool DCM to 0°C, add AlCl₃ and 4-ethoxymethoxybenzene.

• Introduce acetyl chloride dropwise, maintaining temperature <5°C.

• Warm to room temperature, stir until completion.

• Quench with ice-cold HCl (1M), extract with DCM, dry (Na₂SO₄), and concentrate.

Yield and Characterization

• Yield : 75–80%

• Purity : 95% (GC-MS)

• Key IR Bands : 1685 cm⁻¹ (C=O), 1240 cm⁻¹ (C–O–C).

Alternative Protection Using Sodium Hydride

For substrates sensitive to aqueous conditions, non-polar solvents and strong bases like NaH may be employed.

Reaction Conditions

• Substrate : 4-Hydroxyacetophenone (5.0 g, 36.7 mmol)

• Protecting Agent : EOMCl (1.1 eq)

• Base : Sodium hydride (NaH, 1.5 eq)

• Solvent : Dimethylformamide (DMF, 50 mL)

• Temperature : 0°C → room temperature

• Time : 2–4 hours

Procedure

• Suspend NaH in DMF at 0°C, add 4-hydroxyacetophenone.

• Introduce EOMCl dropwise, stir until completion.

• Quench with saturated NH₄Cl, extract with ethyl acetate, and purify via column chromatography (SiO₂, hexane/ethyl acetate).

Yield and Characterization

• Yield : 80–85%

• Melting Point : 68–70°C

• Mass Spec (EI) : m/z 208 [M⁺].

Comparative Analysis of Methods

Method	Conditions	Yield	Purity	Scalability
Ethoxymethylation	K₂CO₃, acetone, reflux	85–90%	>98%	High
Friedel-Crafts	AlCl₃, DCM, 0°C	75–80%	95%	Moderate
NaH-Mediated Protection	NaH, DMF, 0°C	80–85%	97%	Low

Key Considerations :

• Method 1 is preferred for scalability and reproducibility.

• Method 2 requires strict temperature control to avoid over-acylation.

• Method 3 is suitable for moisture-sensitive substrates but generates hazardous waste (NaH).

Mechanistic Insights

• Ethoxymethylation : Proceeds via deprotonation of the phenolic –OH by K₂CO₃, followed by nucleophilic attack on EOMCl to form the ether linkage.

• Friedel-Crafts : AlCl₃ coordinates to acetyl chloride, generating an acylium ion that undergoes electrophilic aromatic substitution.

Q & A

Basic Research Questions

Q. What spectroscopic methods are recommended for characterizing 1-(4-(Ethoxymethoxy)phenyl)ethanone?

• Answer : Nuclear Magnetic Resonance (NMR) spectroscopy (1H and 13C) and Infrared (IR) spectroscopy are critical.

• 1H NMR identifies proton environments (e.g., ethoxymethoxy protons at δ 3.5–4.5 ppm and acetyl protons at δ 2.5–2.8 ppm).
• 13C NMR confirms the carbonyl carbon (δ ~200–210 ppm) and aromatic framework.
• IR detects the carbonyl stretch (~1700 cm⁻¹) and ether C-O bonds (~1100 cm⁻¹).
  • Compare spectra with reference standards to validate purity and structural integrity .

Q. What synthetic routes are commonly employed for this compound?

• Answer : Two primary methods:

Friedel-Crafts Acylation : React 4-(ethoxymethoxy)benzene with acetyl chloride using AlCl₃ as a catalyst in dichloromethane (DCM) .

Williamson Ether Synthesis : Introduce the ethoxymethoxy group to 4-hydroxyacetophenone via alkylation with ethyl bromoethyl ether in ethanol/NaOH .

• Monitor reaction progress using Thin-Layer Chromatography (TLC) or GC-MS.

Advanced Research Questions

Q. How can researchers optimize reaction conditions to improve synthesis yield?

• Answer : Key parameters include:

• Catalyst Loading : Excess AlCl₃ in Friedel-Crafts may lead to side reactions; optimize to 1.2–1.5 equivalents.
• Solvent Polarity : Use polar aprotic solvents (e.g., DCM) to stabilize intermediates.
• Temperature Control : Maintain 0–5°C during exothermic steps to minimize decomposition.
  • Post-synthesis, purify via column chromatography (silica gel, hexane/ethyl acetate gradient) and validate purity using HPLC .

Q. How does the ethoxymethoxy substituent influence electronic properties and reactivity?

• Answer : The ethoxymethoxy group is electron-donating via resonance, stabilizing the aromatic ring and reducing electrophilic substitution reactivity.

• Impact on NMR : Deshielding of adjacent aromatic protons (δ 7.0–7.5 ppm).
• Reactivity : Enhanced resistance to oxidation compared to unsubstituted acetophenones.
  • Compare with analogs lacking the ethoxymethoxy group (e.g., 4-methylacetophenone) to isolate substituent effects .

Q. What strategies resolve contradictions in reported biological activities of derivatives?

• Answer : Discrepancies may arise from:

• Purity Issues : Validate compound purity (>95%) via HPLC and elemental analysis.
• Assay Variability : Use standardized cell lines (e.g., HEK293 or HepG2) and replicate assays.
• Structural Confirmation : Confirm derivative structures using X-ray crystallography or 2D NMR (COSY, HSQC) .